7-(2-methoxyethyl)-3-methyl-8-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 7-(2-methoxyethyl)-3-methyl-8-[(2E)-2-[(3-nitrophenyl)methylidene]hydrazinyl]purine-2,6-dione
• InChI: InChI=1S/C16H17N7O5/c1-21-13-12(14(24)19-16(21)25)22(6-7-28-2)15(18-13)20-17-9-10-4-3-5-11(8-10)23(26)27/h3-5,8-9H,6-7H2,1-2H3,(H,18,20)(H,19,24,25)/b17-9+
• InChI Key: AJADUJLQWSUODK-RQZCQDPDSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)NN=CC3=CC(=CC=C3)[N+](=O)[O-])CCOC
• Isomeric SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N/N=C/C3=CC(=CC=C3)[N+](=O)[O-])CCOC
• Molecular Formula: C16H17N7O5
• Molecular Weight: 387.35 g/mol

Description

7-(2-methoxyethyl)-3-methyl-8-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-3,7-dihydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C16H17N7O5 and its molecular weight is 387.356. The purity is usually 95%.
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Scientific Research Applications

Application in Algal Extract Analysis

Research conducted on the red alga Rhodomela confervoides identified compounds closely related to 7-(2-methoxyethyl)-3-methyl-8-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-3,7-dihydro-1H-purine-2,6-dione. These compounds, involving bromophenols C-N coupled with nucleoside base derivatives, were isolated from polar fractions of an ethanolic extract of the alga. This research highlights the potential of similar compounds in exploring natural product chemistry and their possible applications in pharmacology (Ma et al., 2007).

Novel Synthesis Methods

A study focusing on Thietanyl Protection in the Synthesis of 8-Substituted 1-Benzyl-3-methyl-3,7-dihydro-1H-purine-2,6-diones, which share a similar structure to the compound , outlines innovative methods for synthesizing these compounds. The synthesis approach suggests a broader applicability in creating various derivatives for potential therapeutic applications (Khaliullin & Shabalina, 2020).

Exploration in Purine Chemistry

Another study delves into the synthesis of 4-Alkyl- or 4-Phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones, highlighting the versatility of purine derivatives in chemical synthesis. This research contributes to the understanding of purine chemistry, potentially aiding in the development of novel compounds with diverse biological activities (Simo et al., 1998).

Photonic Applications

Research on hydrazone derivatives, including compounds similar to 7-(2-methoxyethyl)-3-methyl-8-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-3,7-dihydro-1H-purine-2,6-dione, indicates their potential in photonic applications. The study examined their nonlinear optical properties, suggesting possible uses in developing advanced photonic devices (Nair et al., 2022).